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The table below summarizes the basic identifying information for the compound, though key

physicochemical data like solubility is missing [1]:

Property Value

CAS Number 4527-44-0

Molecular Formula C₉H₁₂S

Formula Weight 152.26 g/mol

IUPAC Name 4-N-PROPYLTHIOPHENOL; Benzenethiol, 4-propyl-

Solubility Not found

Suggested Experimental Protocols

In the absence of published data, you would need to determine the solubility experimentally. Here are two

standard methodological approaches:

Shake-Flask Method
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This is the most direct and widely accepted method for measuring equilibrium solubility [2].

Principle: An excess of the solid compound is added to a solvent and agitated until equilibrium is
established between the dissolved and undissolved solute.

Workflow: The procedure generally follows these steps, which can be visualized in the experimental
workflow below:

Weigh excess 4-n-Propylthiophenol

Add to solvent in vial

Agitate (e.g., shake) at
constant temperature

Equilibrate for 24 hours

Filter solution
(0.45 μm membrane)

Analyze filtrate concentration
(by HPLC or UV-Vis)

Calculate Solubility

Click to download full resolution via product page

Key Considerations:
Temperature Control: Must be maintained using a water bath or incubator shaker.
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Equilibration Time: Should be confirmed by measuring concentration at multiple time points

until it stabilizes.
Solution Analysis: HPLC (High-Performance Liquid Chromatography) is preferred for its

specificity and accuracy.

Thermodynamic Solubility vs. Kinetic Solubility

It is critical to distinguish between these two types of solubility measurements, as a study on morpholino-

thiophenes highlighted a significant discrepancy between them [2].

Kinetic Solubility: This is a high-throughput measurement from a DMSO stock solution, often giving

an initial, higher solubility value (e.g., >250 μM).
Thermodynamic Solubility: This is the true equilibrium solubility of the crystalline solid in a specific

solvent, which is the more relevant and conservative value for drug development.

Recommendations for Researchers

Given the lack of direct data, here is a path forward:

Experimental Determination: The shake-flask method is your best option for obtaining reliable
solubility data.

Consult Specialized Databases: Access commercial databases like SciFinderⁿ or Reaxys, which
may contain proprietary or unpublished measurements.

Supplier Inquiry: Directly contact chemical suppliers (e.g., Shaanxi Dideu New Materials Co., Ltd. or
ABCR GmbH were listed as suppliers [1]) as they may have practical solubility data from their quality

control processes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b8009673#4-n-

propylthiophenol-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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